Cas no 288252-18-6 (1-(4-bromophenyl)-3-methyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-(4-bromophenyl)-3-methyl-1H-pyrazole-4-carboxylic acid
• CAS No: 288252-18-6
• MF: C₁₁H₉BrN₂O₂
• MW: 281.105361700058
• MDL: MFCD11180195
• CID: 4643857
• PubChem ID: 22228043
• Update Time: 2025-05-19

1-(4-bromophenyl)-3-methyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromophenyl)-3-methyl-1H-pyrazole-4-carboxylic acid
• 1-(4-bromophenyl)-3-methylpyrazole-4-carboxylic acid
• Z1696091828

• MDL： MFCD11180195
• Inchi： 1S/C11H9BrN2O2/c1-7-10(11(15)16)6-14(13-7)9-4-2-8(12)3-5-9/h2-6H,1H3,(H,15,16)
• InChI Key： BORCLBAFDUJOBH-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)N1C=C(C(=O)O)C(C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 267
• XLogP3: 2.5
• Topological Polar Surface Area: 55.1

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 422.4±35.0 °C at 760 mmHg
• Flash Point: 209.3±25.9 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

1-(4-bromophenyl)-3-methyl-1H-pyrazole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-(4-bromophenyl)-3-methyl-1H-pyrazole-4-carboxylic acid

Introduction to 1-(4-bromophenyl)-3-methyl-1H-pyrazole-4-carboxylic acid (CAS No. 288252-18-6)

1-(4-bromophenyl)-3-methyl-1H-pyrazole-4-carboxylic acid, identified by its CAS number 288252-18-6, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic aromatic carboxylic acid derivative has garnered attention due to its versatile structural properties and potential applications in medicinal chemistry. The presence of both bromine and methyl substituents on the pyrazole ring enhances its reactivity, making it a valuable intermediate in the synthesis of biologically active molecules.

The compound belongs to the pyrazole family, which is well-documented for its broad spectrum of pharmacological activities. Pyrazoles exhibit notable properties such as anti-inflammatory, antimicrobial, and anticancer effects, owing to their ability to interact with various biological targets. The specific substitution pattern in 1-(4-bromophenyl)-3-methyl-1H-pyrazole-4-carboxylic acid contributes to its unique chemical behavior, enabling selective functionalization and modifications that are crucial for drug development.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with enhanced pharmacological profiles. The bromine atom at the para position of the phenyl ring in 1-(4-bromophenyl)-3-methyl-1H-pyrazole-4-carboxylic acid serves as a reactive site for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, facilitating the synthesis of novel drug candidates.

Moreover, the carboxylic acid moiety at the 4-position of the pyrazole ring provides a site for further derivatization, allowing for the introduction of amides, esters, or other functional groups that can modulate biological activity. This flexibility makes 1-(4-bromophenyl)-3-methyl-1H-pyrazole-4-carboxylic acid a cornerstone in the development of targeted therapies.

Recent studies have highlighted the compound's potential in inhibiting specific enzymes and receptors involved in cancer progression. For instance, derivatives of pyrazole have been shown to disrupt microtubule formation and induce apoptosis in tumor cells. The structural features of 1-(4-bromophenyl)-3-methyl-1H-pyrazole-4-carboxylic acid align well with these requirements, making it a promising scaffold for oncology research.

The pharmaceutical industry has also explored this compound for its anti-inflammatory properties. Pyrazole derivatives are known to modulate cytokine production and inhibit inflammatory pathways, offering therapeutic benefits in chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The bromine substituent enhances binding affinity to target proteins, improving drug efficacy.

Another area of interest is the antimicrobial activity of 1-(4-bromophenyl)-3-methyl-1H-pyrazole-4-carboxylic acid. Resistance to conventional antibiotics is on the rise, prompting researchers to seek novel antimicrobial agents. Pyrazole-based compounds have demonstrated efficacy against Gram-positive and Gram-negative bacteria, as well as fungi. The bromine atom facilitates interactions with bacterial enzymes and cell wall components, leading to microbial inhibition.

The synthesis of 1-(4-bromophenyl)-3-methyl-1H-pyrazole-4-carboxylic acid involves multi-step organic reactions that highlight its synthetic utility. Starting from commercially available precursors such as 4-bromoaniline and methyl acetoacetate, the compound can be synthesized through condensation reactions followed by cyclization and carboxylation steps. This synthetic route underscores its accessibility for large-scale production and further chemical exploration.

In conclusion, 1-(4-bromophenyl)-3-methyl-1H-pyrazole-4-carboxylic acid (CAS No. 288252-18-6) represents a significant advancement in pharmaceutical chemistry due to its structural versatility and broad range of biological activities. Its role as an intermediate in drug synthesis underscores its importance in medicinal research. As scientists continue to uncover new therapeutic applications, this compound will undoubtedly remain at the forefront of innovation in chemical biology.